Cas no 2097903-25-6 (1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide)

• Product Name: 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide
• CAS No: 2097903-25-6
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 5468421
• Update Time: 2025-05-20

1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide
• 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)imidazole-4-sulfonamide
• 1H-Imidazole-4-sulfonamide, 1-ethyl-2-methyl-N-(4-methylenecyclohexyl)-

• Inchi： 1S/C13H21N3O2S/c1-4-16-9-13(14-11(16)3)19(17,18)15-12-7-5-10(2)6-8-12/h9,12,15H,2,4-8H2,1,3H3
• InChI Key： SBHVRYJORXDMOZ-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC)C(C)=N1)(NC1CCC(=C)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.13544809 g/mol
• Monoisotopic Mass: 283.13544809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.39
• XLogP3: 1.6
• Topological Polar Surface Area: 72.4

Additional information on 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide

Research Brief on 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide (CAS: 2097903-25-6)

In recent years, the compound 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide (CAS: 2097903-25-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique imidazole and cyclohexylidene moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide involves a multi-step process that includes the functionalization of the imidazole ring and subsequent sulfonamide formation. Recent studies have optimized these synthetic pathways to improve yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a mechanistic perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies suggest that it exhibits inhibitory effects on carbonic anhydrase isoforms, which are implicated in a range of physiological and pathological processes. This inhibition is thought to arise from the sulfonamide group's ability to coordinate with the zinc ion in the enzyme's active site, a feature that has been explored in other sulfonamide-based therapeutics. Further research is needed to elucidate the full scope of its biochemical interactions.

In vivo studies have provided additional insights into the compound's pharmacokinetic and pharmacodynamic properties. Animal models have shown that 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide exhibits favorable bioavailability and tissue distribution, with a half-life that supports its potential as a once-daily therapeutic agent. Notably, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders, although this remains an area of active investigation.

The therapeutic potential of this compound extends to oncology, where it has been evaluated for its anti-proliferative effects on certain cancer cell lines. Early-stage studies indicate that it may induce apoptosis via mitochondrial pathways, though the exact molecular targets are still under scrutiny. These findings position the compound as a candidate for further development in targeted cancer therapies, particularly in combination with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the clinical translation of 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide. Issues such as off-target effects and long-term toxicity profiles need to be addressed through comprehensive preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 1-ethyl-2-methyl-N-(4-methylidenecyclohexyl)-1H-imidazole-4-sulfonamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and broad therapeutic potential underscore the importance of continued investigation. Future studies should focus on refining its synthesis, elucidating its mechanism of action, and evaluating its efficacy in clinical settings. The insights gained from this research could pave the way for novel treatments in multiple disease areas.